![molecular formula C7H12O2 B095188 3-Methoxycyclohexanone CAS No. 17429-00-4](/img/structure/B95188.png)
3-Methoxycyclohexanone
Overview
Description
3-Methoxycyclohexanone (MCH) is an organic compound that has been studied for its potential applications in the fields of science and technology. It is a colorless liquid with a sweet, fruity odor and has been used in the synthesis of various compounds, including pharmaceuticals and polymers. In addition, MCH has been studied for its ability to act as a potent antioxidant and for its potential therapeutic applications.
Scientific Research Applications
Analytical Profiles in Biological Matrices : 3-Methoxycyclohexanone has been characterized analytically in relation to psychoactive arylcyclohexylamines. A method was developed for its qualitative and quantitative analysis in biological fluids like blood, urine, and vitreous humor using liquid chromatography and mass spectrometry (De Paoli et al., 2013).
Microbial-Aided Preparation : In the synthesis of Sanfetrinem, an antibiotic, (S)-2-Methoxycyclohexanone is a key intermediate, prepared using yeast reduction of the carbonyl group in α-benzylidene cyclohexanol (Fuganti et al., 1997).
Conformational Analysis : Infrared spectroscopy and theoretical calculations have been used to analyze the conformational equilibrium of 2-methoxycyclohexanone, identifying its various conformations (Freitas et al., 2003).
Stereochemical Studies : Investigations into the stereochemistry of hydrogenation of methoxycyclohexanones over platinum metals have been conducted. These studies provide insights into the effects of polar groups in the catalytic hydrogenation of C–O double bonds (Nishimura et al., 1975).
Demethoxylation in Guaiacol Hydrogenation : The compound has been used in studies exploring the selective deoxygenation of 2-methoxycyclohexanone, a by-product in guaiacol hydrodeoxygenation, to various products like phenol and cyclohexanol without external hydrogen over platinum catalysts (Miyagawa et al., 2019).
Photoelectron Spectroscopy Applications : this compound has been used in photoelectron spectroscopy studies to investigate intramolecular hydrogen bonding effects in carbonyl-containing molecules (Brown, 1976).
New Psychoactive Substances : Its derivatives like 3-MeO-PCP and 3-MeO-PCPy have been studied for their metabolic fate, enzymatic pathways, and detectability in urine using various mass spectrometry techniques (Michely et al., 2017).
Safety and Hazards
3-Methoxycyclohexanone is a flammable liquid and vapor . It is harmful if inhaled . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Relevant Papers There are several peer-reviewed papers related to this compound available at Sigma-Aldrich . One paper discusses the efficient production of adipic acid from 2-methoxycyclohexanone .
Properties
IUPAC Name |
3-methoxycyclohexan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-9-7-4-2-3-6(8)5-7/h7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYUKCVLHGXBZDF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17429-00-4 | |
Record name | 3-methoxycyclohexan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is 3-methoxycyclohexanone formed in the context of this research?
A1: The research demonstrates that this compound is formed through a photo-induced reaction. When 2-cyclohexenone is irradiated in methanol, it yields this compound, albeit in poor yields []. This suggests that the reaction proceeds through the formation of a highly strained trans-2-cyclohexenone intermediate, which then reacts with methanol.
Q2: Does the ring size of the cycloalkenone affect the yield of this compound formation?
A2: Yes, the research indicates that the yield of the 3-methoxy substituted product is influenced by the ring size of the cycloalkenone. While 2-cyclohexenone yields a poor yield of this compound, 2-cycloheptenone and 2-cyclooctenone readily form the corresponding 3-methoxy substituted products in various protic solvents []. This difference in reactivity highlights the impact of ring strain on the stability and reactivity of the trans-cycloalkenone intermediate.
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